(-)-Menthyloxyacetic acid
Cat. No. B1585411
Key on ui cas rn:
40248-63-3
M. Wt: 214.30 g/mol
InChI Key: CILPHQCEVYJUDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH:1]1([CH3:15])[CH2:2][CH:3]([O:10][CH2:11][C:12](=[O:13])[OH:14])[CH:4]([CH:7]([CH3:8])[CH3:9])[CH2:5][CH2:6]1.[Cl:16][C:17]([C:18]([Cl:19])=[O:20])=[O:21].[cH:22]1[cH:23][cH:24][cH:25][cH:26][cH:27]1>>[CH:1]1([CH3:15])[CH2:2][CH:3]([O:10][CH2:11][C:12](=[O:13])[Cl:16])[CH:4]([CH:7]([CH3:8])[CH3:9])[CH2:5][CH2:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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CC1CCC(C(C)C)C(OCC(=O)O)C1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O=C(Cl)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
c1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1CCC(C(C)C)C(OCC(=O)Cl)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
